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Compound of Interest

Compound Name: 5-Hexen-3-one

Cat. No.: B3050204 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 5-Hexen-3-one (CAS No. 24253-30-3), a

valuable chemical intermediate in organic synthesis. The document details available

commercial supplier information, key chemical properties, and a representative experimental

protocol for its application.

Commercial Availability
As of late 2025, 5-Hexen-3-one appears to have limited availability from major commercial

chemical suppliers. While the compound is listed in several chemical databases, direct product

pages with purchasing information, including purity, available quantities, and pricing, are

scarce. BLD Pharm, a potential supplier, currently lists the product as out of stock.[1]

Researchers interested in acquiring this compound may need to consider custom synthesis or

inquire with smaller, specialized chemical providers.

Technical Data
The following table summarizes the key physical and chemical properties of 5-Hexen-3-one,

compiled from various chemical databases.
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Property Value Source

CAS Number 24253-30-3 ChemNet[2], LookChem[3]

Molecular Formula C₆H₁₀O ChemNet[2], LookChem[3]

Molecular Weight 98.14 g/mol PubChem[4]

Boiling Point 120.6 °C at 760 mmHg ChemNet[2], LookChem[3]

Density 0.819 g/cm³ ChemNet[2], LookChem[3]

Flash Point 25 °C ChemNet[2], LookChem[3]

Refractive Index 1.408 ChemNet[2]

Purity
≥99% (as listed by some

databases)
LookChem[3]

Synonyms
Allyl ethyl ketone, 4-Oxo-1-

hexene
LookChem[3]

Experimental Protocol: Synthesis of 2-Amino-4-
ethyl-6-(prop-1-en-2-yl)pyrimidine
This protocol details the synthesis of a substituted pyrimidine using 5-Hexen-3-one as a key

starting material, as described in the scientific literature. Pyrimidines are a class of heterocyclic

compounds with a wide range of biological activities, making this a relevant application for drug

development professionals.

Materials:

5-Hexen-3-one

Guanidine hydrochloride

Sodium ethoxide

Ethanol

Round-bottom flask
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Reflux condenser

Magnetic stirrer

Heating mantle

Standard laboratory glassware for workup and purification

Thin-layer chromatography (TLC) apparatus

Column chromatography setup (if necessary)

NMR spectrometer and/or other analytical instruments for characterization

Methodology:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve a specific molar equivalent of sodium ethoxide in absolute

ethanol.

Addition of Reagents: To the stirred solution, add one molar equivalent of guanidine

hydrochloride, followed by one molar equivalent of 5-Hexen-3-one.

Reaction Conditions: Heat the reaction mixture to reflux and maintain this temperature for

several hours. The progress of the reaction should be monitored by thin-layer

chromatography (TLC).

Workup: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature. Neutralize the mixture with a suitable acid (e.g., dilute hydrochloric acid) and

then remove the ethanol under reduced pressure.

Extraction: Extract the resulting aqueous residue with an appropriate organic solvent (e.g.,

ethyl acetate or dichloromethane). Combine the organic layers, dry over an anhydrous drying

agent (e.g., sodium sulfate), and filter.

Purification: Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography to yield the pure 2-

amino-4-ethyl-6-(prop-1-en-2-yl)pyrimidine.
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Characterization: Confirm the structure and purity of the final product using analytical

techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Visualizations
To aid in the understanding of the experimental process, a workflow diagram is provided below.

As no specific signaling pathways involving 5-Hexen-3-one have been prominently described

in the readily available literature, this diagram illustrates the key steps of the synthesis protocol.
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Caption: Workflow for the synthesis of a substituted pyrimidine from 5-Hexen-3-one.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3050204?utm_src=pdf-body-img
https://www.benchchem.com/product/b3050204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In conclusion, while 5-Hexen-3-one is a potentially useful building block in synthetic and

medicinal chemistry, its current limited commercial availability may present a challenge for

researchers. The provided technical data and experimental protocol offer a starting point for

those interested in utilizing this compound in their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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